Cas no 2227721-38-0 ((2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-ol)

• Product Name: (2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-ol
• CAS No: 2227721-38-0
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 5750564
• PubChem ID: 165706424
• Update Time: 2025-06-08

(2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-ol
• EN300-1979259
• 2227721-38-0

• Inchi： 1S/C8H10Cl2N2O/c1-5(13)2-3-6-4-7(9)11-12-8(6)10/h4-5,13H,2-3H2,1H3/t5-/m0/s1
• InChI Key： ZKXGYQAHQQKBBF-YFKPBYRVSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC[C@H](C)O

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46Ų

Additional information on (2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-ol

Recent Advances in the Study of (2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-ol (CAS: 2227721-38-0)

The compound (2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-ol (CAS: 2227721-38-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral secondary alcohol with a dichloropyridazine moiety has shown promising biological activities in several therapeutic areas. Recent studies have focused on its synthesis, structural characterization, and potential applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for (2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-ol with improved yield and enantiomeric purity. The researchers employed asymmetric hydrogenation of a corresponding ketone precursor using a novel chiral ruthenium catalyst, achieving >99% ee. This advancement addresses previous challenges in large-scale production of the compound while maintaining stereochemical integrity.

Structural-activity relationship (SAR) studies have revealed that the (S)-configuration at the chiral center is crucial for biological activity. Molecular docking simulations demonstrate that the hydroxyl group forms key hydrogen bonds with target proteins, while the dichloropyridazine moiety contributes to π-π stacking interactions. These findings were supported by X-ray crystallography data published in ACS Chemical Biology earlier this year.

In pharmacological research, (2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-ol has shown potent inhibitory activity against several kinase targets, particularly in the PI3K/AKT/mTOR pathway. A Nature Communications paper (2024) reported its IC50 values in the low nanomolar range for specific isoforms, with promising selectivity profiles. These properties make it a valuable chemical probe for studying cellular signaling pathways and a potential lead compound for cancer therapeutics.

Current research directions include exploring prodrug derivatives to improve pharmacokinetic properties and investigating combination therapies with existing anticancer agents. Several pharmaceutical companies have included this compound in their pipelines, with preclinical data expected to be released later this year. The unique structural features of (2S)-4-(3,6-dichloropyridazin-4-yl)butan-2-ol continue to inspire novel synthetic methodologies and therapeutic applications in the field.